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Introduction

Biopolymers, derived from renewable resources like starch, chitosan, and cellulose, are gaining
significant attention as sustainable alternatives to petroleum-based plastics.[1][2] HoweVer,
native biopolymers are often brittle and difficult to process due to strong intermolecular forces,
such as hydrogen bonding, within their polymer chains.[2][3] To overcome these limitations and
improve their flexibility and workability, plasticizers are incorporated.[2][4] Propane-1,2,3-triol,
commonly known as glycerol, is a simple, non-toxic, and highly effective plasticizer for
hydrophilic biopolymers due to its hygroscopic nature and ability to form hydrogen bonds.[4][5]
[6] This document outlines the mechanism, applications, and protocols for using glycerol as a
plasticizer in biopolymer film preparation and characterization.

Mechanism of Action

Glycerol acts as a plasticizer by inserting its small molecules between the long polymer chains
of the biopolymer.[7] Its three hydroxyl (-OH) groups readily form hydrogen bonds with the
hydroxyl, amine, or amide groups on the biopolymer chains.[3][5] This interaction disrupts the
existing, rigid intermolecular and intramolecular hydrogen bonds between the polymer chains
themselves.[3][8] Consequently, the cohesion between polymer chains is reduced, which
increases the intermolecular spacing (free volume), enhances the mobility of the polymer
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chains, and lowers the glass transition temperature (Tg).[5][7] The result is a more flexible, less
brittle material.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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